Cas no 945-53-9 (2,3-dihydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one)

• Product Name: 2,3-dihydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one
• CAS No: 945-53-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 882237
• PubChem ID: 277845
• Update Time: 2025-04-19

2,3-dihydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydroxy-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
• JKKGBPVRHOSPHG-UHFFFAOYSA-N
• 2,3-dihydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one
• DTXSID50298910
• MLS002919905
• NSC-126880
• KUC114394N
• NSC126880
• SMR001797504
• SCHEMBL9620738
• 945-53-9
• KSC-353-104A-2
• CHEMBL1886327

• Inchi： 1S/C11H12O3/c12-9-4-2-1-3-7-5-10(13)11(14)6-8(7)9/h5-6,13-14H,1-4H2
• InChI Key： JKKGBPVRHOSPHG-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=CC=2CCCC1)O)O

Computed Properties

• Exact Mass: 192.079
• Monoisotopic Mass: 192.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.304
• Boiling Point: 438.2°C at 760 mmHg
• Flash Point: 233°C
• Refractive Index: 1.616
• PSA: 57.53000
• LogP: 2.00690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones